3-chloro-4-({1-[2-(trifluoromethyl)benzenesulfonyl]piperidin-4-yl}methoxy)pyridine

• IUPAC Name: 3-chloro-4-[[1-[2-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]methoxy]pyridine
• InChI: InChI=1S/C18H18ClF3N2O3S/c19-15-11-23-8-5-16(15)27-12-13-6-9-24(10-7-13)28(25,26)17-4-2-1-3-14(17)18(20,21)22/h1-5,8,11,13H,6-7,9-10,12H2
• InChI Key: IQDCHPDKYCKKGS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=C(C=NC=C2)Cl)S(=O)(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H18ClF3N2O3S
• Molecular Weight: 434.9 g/mol
• CAS No.: 2640817-75-8

Description

“3-chloro-4-({1-[2-(trifluoromethyl)benzenesulfonyl]piperidin-4-yl}methoxy)pyridine” is a complex organic compound. It contains a trifluoromethyl group, a benzenesulfonyl group, and a pyridine ring, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Synthesis Analysis

The synthesis of such compounds generally involves introducing trifluoromethylpyridine (TFMP) groups within other molecules. This is typically achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a fluorine atom and a pyridine in their structure. Trifluoromethylpyridine (TFMP) contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine.

Chemical Reactions Analysis

The chemical reactions involving this compound are typically associated with the introduction of TFMP groups within other molecules. This is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine.

Mechanism of Action

Target of Action

Similar compounds have been shown to target peripheral sensory trigeminal nerves .

Mode of Action

It’s worth noting that compounds with similar structures have been shown to act as antagonists at certain receptors .

Biochemical Pathways

Similar compounds have been involved in the suzuki–miyaura coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Result of Action

Similar compounds have been shown to have analgesic effects, relieving pain by depressing peripheral and centrally mediated pain by opioid independent systems .

Future Directions

Trifluoromethylpyridine (TFMP) and its intermediates have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. It is expected that many novel applications of TFMP will be discovered in the future.